Cas no 5414-91-5 (N-(4-aminophenyl)sulfonylacetamide)
5414-91-5 structure
Product Name:N-(4-aminophenyl)sulfonylacetamide
CAS No:5414-91-5
MF:C8H10AlN2O3S
MW:241.223139286041
CID:939888
PubChem ID:54611751
Update Time:2025-04-19
N-(4-aminophenyl)sulfonylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-aminophenyl)sulfonylacetamide
- aluminum,N-(4-aminophenyl)sulfonylacetamide
- NSC-10678
- 5414-91-5
- NSC10678
-
- Inchi: 1S/C8H10N2O3S.Al/c1-6(11)10-14(12,13)8-4-2-7(9)3-5-8;/h2-5H,9H2,1H3,(H,10,11);
- InChI Key: LCORAGDOUJXGPX-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(NC(C)=O)(=O)=O.[Al]
Computed Properties
- Exact Mass: 244.04600
- Monoisotopic Mass: 241.0227518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 299
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- PSA: 97.64000
- LogP: 2.48400
N-(4-aminophenyl)sulfonylacetamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5414-91-5 (N-(4-aminophenyl)sulfonylacetamide) Related Products
- 144-80-9(Sulfacetamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk